Glucocorticoid receptor agonist-3 Ala-Ala-Mal
Catalog No.
S16229544
CAS No.
3014393-35-9
M.F
C49H55FN4O12
M. Wt
911.0 g/mol
Availability
In Stock
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CAS Number
3014393-35-9
Product Name
Glucocorticoid receptor agonist-3 Ala-Ala-Mal
IUPAC Name
(2S)-2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]-N-[(2S)-1-[3-[[2-fluoro-3-[(1S,2S,4R,6S,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-6-yl]-4-methylphenoxy]methyl]anilino]-1-oxopropan-2-yl]propanamide
Molecular Formula
C49H55FN4O12
Molecular Weight
911.0 g/mol
InChI
InChI=1S/C49H55FN4O12/c1-25-9-12-35(64-24-28-7-6-8-30(19-28)53-45(63)27(3)52-44(62)26(2)51-38(59)16-18-54-39(60)13-14-40(54)61)43(50)41(25)46-65-37-21-33-32-11-10-29-20-31(56)15-17-47(29,4)42(32)34(57)22-48(33,5)49(37,66-46)36(58)23-55/h6-9,12-15,17,19-20,26-27,32-34,37,42,46,55,57H,10-11,16,18,21-24H2,1-5H3,(H,51,59)(H,52,62)(H,53,63)/t26-,27-,32-,33-,34-,37+,42+,46-,47-,48-,49+/m0/s1
InChI Key
BISHTACTVXELTJ-VFAPTOKSSA-N
SMILES
Array
XLogP3
2.5
Hydrogen Bond Acceptor Count
13
Hydrogen Bond Donor Count
5
Exact Mass
910.38005136 Da
Monoisotopic Mass
910.38005136 Da
Heavy Atom Count
66
UNII
W8VEG6B97Q
Dates
Last modified: 10-13-2025
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